Cas no 282715-65-5 (N-(4-pyridinylmethyl)-Thiourea)

• Product Name: N-(4-pyridinylmethyl)-Thiourea
• CAS No: 282715-65-5
• MF: C₇H₉N₃S
• MW: 167.231459379196
• CID: 1110311
• PubChem ID: 2826564
• Update Time: 2025-06-12

N-(4-pyridinylmethyl)-Thiourea Chemical and Physical Properties

Names and Identifiers

• N-(4-pyridinylmethyl)-Thiourea
• AKOS009281298
• CS-0336047
• N-(pyridin-4-ylmethyl)thiourea
• SCHEMBL176047
• UEVXNMMNVVJTRI-UHFFFAOYSA-N
• [(pyridin-4-yl)methyl]thiourea
• CCG-48044
• 282715-65-5
• STL301818
• DA-07360
• pyridin-4-ylmethylthiourea
• Maybridge1_006119
• SR-01000637617-1
• 1-(pyridin-4-ylmethyl)thiourea
• HMS558O03

• Inchi： 1S/C7H9N3S/c8-7(11)10-5-6-1-3-9-4-2-6/h1-4H,5H2,(H3,8,10,11)
• InChI Key： UEVXNMMNVVJTRI-UHFFFAOYSA-N
• SMILES： S=C(N)NCC1C=CN=CC=1

Computed Properties

• Exact Mass: 167.05171847g/mol
• Monoisotopic Mass: 167.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 83Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on N-(4-pyridinylmethyl)-Thiourea

Recent Advances in the Study of N-(4-pyridinylmethyl)-Thiourea (CAS: 282715-65-5): A Comprehensive Research Brief

N-(4-pyridinylmethyl)-Thiourea (CAS: 282715-65-5) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This thiourea derivative, characterized by its pyridinylmethyl substituent, has demonstrated promising biological activities, particularly in the context of enzyme inhibition and antimicrobial applications. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of N-(4-pyridinylmethyl)-Thiourea on carbonic anhydrase isoforms, revealing selective inhibition profiles that could be leveraged for targeted therapies. The research employed a combination of X-ray crystallography and molecular docking simulations to characterize the binding interactions, providing atomic-level insights into its mechanism of action. These findings are particularly relevant for the development of novel anticancer agents, as carbonic anhydrase isoforms are implicated in tumor progression.

In the antimicrobial domain, a recent preprint in Bioorganic & Medicinal Chemistry Letters reported that N-(4-pyridinylmethyl)-Thiourea exhibits potent activity against drug-resistant strains of Staphylococcus aureus. The compound's ability to disrupt bacterial cell wall synthesis was confirmed through a series of biochemical assays and electron microscopy studies. Researchers noted that the pyridinylmethyl moiety appears to enhance membrane permeability, suggesting potential for structural optimization to improve pharmacokinetic properties.

Synthetic chemistry advancements have also been made regarding this compound. A 2024 publication in Organic Process Research & Development described a novel, high-yield synthesis route for N-(4-pyridinylmethyl)-Thiourea that reduces hazardous byproducts and improves scalability. The green chemistry approach employed microwave-assisted reactions and biocatalytic steps, demonstrating the pharmaceutical industry's growing commitment to sustainable production methods for bioactive compounds.

Ongoing clinical investigations are exploring the therapeutic potential of N-(4-pyridinylmethyl)-Thiourea derivatives in metabolic disorders. Preliminary results from animal models suggest that structural analogs of this compound may modulate AMP-activated protein kinase (AMPK) activity, opening new avenues for diabetes and obesity treatment. However, researchers caution that further pharmacokinetic optimization is needed to address bioavailability challenges observed in in vivo studies.

The safety profile of N-(4-pyridinylmethyl)-Thiourea has been systematically evaluated in recent toxicological studies. While the compound shows favorable acute toxicity parameters, chronic exposure studies indicate the need for careful dose optimization to mitigate potential hepatotoxic effects. These findings underscore the importance of comprehensive safety assessments in the development pipeline for this promising chemical entity.

Looking forward, the research community anticipates that N-(4-pyridinylmethyl)-Thiourea will continue to serve as a valuable scaffold for drug discovery. Its structural versatility and demonstrated biological activities position it as a compelling candidate for the development of next-generation therapeutics targeting various disease pathways. Future research directions likely include the exploration of its applications in neurodegenerative diseases and its potential as a building block for PROTAC (proteolysis targeting chimera) development.